Cas no 82424-66-6 (5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester)
82424-66-6 structure
Product Name:5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester
CAS No:82424-66-6
MF:C11H9ClN2O2S
MW:268.719360113144
CID:1806094
Update Time:2024-11-27
5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester
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- Inchi: 1S/C11H9ClN2O2S/c1-16-11(15)10-8(13)9(14-17-10)6-3-2-4-7(12)5-6/h2-5H,13H2,1H3
- InChI Key: ANPJBZUQUONDQC-UHFFFAOYSA-N
- SMILES: S1C(C(OC)=O)=C(N)C(C2=CC=CC(Cl)=C2)=N1
Experimental Properties
- Density: 1.417±0.06 g/cm3(Predicted)
- Boiling Point: 350.8±34.0 °C(Predicted)
- pka: 1.50±0.42(Predicted)
5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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